Cas no 1261960-72-8 (5-(2-Chloro-5-methoxycarbonylphenyl)-3-methylphenol)

• Product Name: 5-(2-Chloro-5-methoxycarbonylphenyl)-3-methylphenol
• CAS No: 1261960-72-8
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD18313464
• CID: 2766199
• PubChem ID: 53219157
• Update Time: 2025-04-21

5-(2-Chloro-5-methoxycarbonylphenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chloro-5-methoxycarbonylphenyl)-3-methylphenol, 95%
• DTXSID70684033
• Methyl 6-chloro-3'-hydroxy-5'-methyl[1,1'-biphenyl]-3-carboxylate
• 1261960-72-8
• 5-(2-CHLORO-5-METHOXYCARBONYLPHENYL)-3-METHYLPHENOL
• MFCD18313464
• 5-(2-Chloro-5-methoxycarbonylphenyl)-3-methylphenol

• MDL： MFCD18313464
• Inchi： 1S/C15H13ClO3/c1-9-5-11(7-12(17)6-9)13-8-10(15(18)19-2)3-4-14(13)16/h3-8,17H,1-2H3
• InChI Key： VAKGQYNVFXBYAG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=C(C=C(C)C=1)O

Computed Properties

• Exact Mass: 276.0553220Da
• Monoisotopic Mass: 276.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls